![molecular formula C18H15NO4 B5570210 ethyl 2-[(1-benzofuran-2-ylcarbonyl)amino]benzoate](/img/structure/B5570210.png)
ethyl 2-[(1-benzofuran-2-ylcarbonyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including condensation, reduction, and reactions with different agents to achieve the desired structure. For example, ethyl 2-(3-methyl-5-oxo-4,5-dihydro-3H-benzo[e][1,4]diazepin-2-ylamino)benzoate is developed through condensation and reduction processes, showcasing the complexity and versatility of synthetic routes for such compounds (Al-Said & Al-Sghair, 2013).
Molecular Structure Analysis
Structural analysis is crucial for understanding the behavior and reactivity of the compound. Single-crystal X-ray crystallography is often employed to determine the precise arrangement of atoms within the compound, as seen in the study of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, which crystallizes in a specific system revealing intricate molecular interactions (Manolov, Morgenstern, & Hegetschweiler, 2012).
Chemical Reactions and Properties
Chemical properties are defined by the compound's reactivity with other chemicals. For instance, ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates react with secondary amines to yield specific products, indicating the compound's reactive nature and potential for further chemical modifications (Vasileva et al., 2018).
Physical Properties Analysis
The physical properties, such as solvability, melting point, and crystal structure, are essential for the compound's application in various domains. These properties are determined through methods like X-ray crystallography and spectroscopic studies, providing insights into the compound's stability and behavior under different conditions.
Chemical Properties Analysis
The chemical properties encompass the compound's reactivity, stability, and interactions with other molecules. Studies involving spectroscopic and theoretical analyses, such as FT-IR, Raman, NMR, and X-ray diffraction, offer detailed insights into the compound's chemical characteristics, as observed in related compounds (İ. Koca et al., 2014).
Scientific Research Applications
Metabolism and Chemical Properties
Research on derivatives closely related to ethyl 2-[(1-benzofuran-2-ylcarbonyl)amino]benzoate, such as 2-ethyl-2,3-dihydro-5-benzofuranacetic acid (furofenac), reveals insights into metabolism, anti-inflammatory activity, and chemical synthesis techniques. Furofenac demonstrates antiplatelet-aggregation and anti-inflammatory activities with low ulcerogenic power. Its metabolites and analogs have been studied for their pharmacological characteristics, involving hydroxylation and conjugation processes in various organisms (Casalini et al., 1980).
Synthesis and Cytotoxic Evaluation
The synthesis and evaluation of novel hexahydroquinoline derivatives containing the benzofuran moiety, including ethyl 4-(2-(benzofuran-2-yl)-4-substituted-1,4,5,6,7,8-hexahydroquinolin-1-yl)-benzoate, have shown promising cytotoxic effects against human hepatocellular carcinoma cell lines (HepG-2), indicating potential applications in cancer research (Mohi El-Deen et al., 2016).
Chemical Synthesis Techniques
Studies on the preparation of esters via quaternary phosphonium salts offer innovative pathways for synthesizing compounds, including ethyl benzoate derivatives. This research provides valuable information on reaction mechanisms and the synthesis of ester compounds, which are crucial in various chemical synthesis applications (Mitsunobu & Yamada, 1967).
Molecular Structure Analysis
The examination of hydrogen-bonded supramolecular structures in derivatives of ethyl benzoate emphasizes the significance of molecular interactions in determining compound properties. Such studies are vital for understanding the physical and chemical behaviors of novel compounds (Portilla et al., 2007).
Antioxidant and Antibacterial Activities
Research on phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid has explored their antioxidant and antibacterial properties. This work highlights the potential for these compounds in therapeutic applications, especially in combating oxidative stress and bacterial infections (Shankerrao et al., 2013).
Safety and Hazards
Future Directions
Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . They are considered potential natural drug lead compounds . Future research may focus on exploring the diverse pharmacological activities of these compounds and their potential applications as drugs .
properties
IUPAC Name |
ethyl 2-(1-benzofuran-2-carbonylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO4/c1-2-22-18(21)13-8-4-5-9-14(13)19-17(20)16-11-12-7-3-6-10-15(12)23-16/h3-11H,2H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORHSAOLMUGOFOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49643017 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-[(Benzofuran-2-carbonyl)-amino]-benzoic acid ethyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.